Cas no 101772-05-8 (Quinolin-2-amine)
Quinolin-2-amine structure
Product Name:Quinolin-2-amine
CAS No:101772-05-8
MF:C9H8N2
MW:144.173221588135
CID:2196631
PubChem ID:11379
Update Time:2025-04-21
Quinolin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- Quinolin-2-amine
- 2-Chinolylnitren
- BBL100884
- MFCD00038079
- PD093540
- A0417
- PS-4207
- 2-Aminoquinoline 1
- 2-Aminoquinoline pound>>2-Quinolinamine
- 2-Quinolinamine, 9CI
- BCP30417
- HY-W007524
- 101772-05-8
- 1,2-Dihydroquinolin-2-imine
- Quinoline, 2-amino-
- 2-Quinolinamine
- 580-22-3
- 2-Quinolinylamine
- 2(1H)-Quinolinimine(9CI)
- 31135-62-3
- 2-imino-1,2-dihydroquinoline
- SCHEMBL38775
- HMS1719H05
- STL554678
- CHEBI:184668
- A831703
- Z56347237
- SB67709
- 1,2-DIHYDRO-2-IMINO-QUINOLINE
- AC-13271
- NSC-58387
- 2ohl
- amino-quinoline
- CCRIS 1677
- 2-Aminoquinoline, 97%
- NCGC00188269-01
- 2-AMINOQUINOLINE
- 2AQ
- 2-amino-quinoline
- Quinolinamine
- AC-907/25014242
- CHEMBL61236
- BDBM14322
- quinoline-2-amine
- UNII-GR9M8HW75Z
- EINECS 209-458-8
- 139265-95-5
- NS00033837
- quinolimine
- 5-22-10-00220 (Beilstein Handbook Reference)
- a-Aminoquinoline
- SY019963
- NSC 57739
- NSC57739
- DB-005975
- BRN 0113163
- EN300-10204
- DTXCID5042297
- Q209310
- GR9M8HW75Z
- quinolin-2-ylamine
- A8247
- CS-W007524
- NSC58387
- NSC 58387
- DTXSID2060381
- NSC-57739
- SCHEMBL1146984
- AKOS000279069
-
- Inchi: 1S/C9H8N2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-6H,(H2,10,11)
- InChI Key: GCMNJUJAKQGROZ-UHFFFAOYSA-N
- SMILES: N1C(=CC=C2C=CC=CC=12)N
Computed Properties
- Exact Mass: 144.068748g/mol
- Monoisotopic Mass: 144.068748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 144.17g/mol
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Melting Point: 131.5 °C
- LogP: 1.87 (LogP)
Quinolin-2-amine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
101772-05-8 (Quinolin-2-amine) Related Products
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- 141-86-6(pyridine-2,6-diamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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